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Compound of Interest

Compound Name: 4-Hydroxyphenylacetate

Cat. No.: B1229458 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, offering detailed information on 4-hydroxyphenylacetate
compounds. A critical distinction is made between two similarly named but distinct chemical

entities: 4-Hydroxyphenylacetic acid and 4-Hydroxyphenyl acetate. This document will focus

primarily on 4-Hydroxyphenylacetic acid, a compound of significant interest in various biological

and pharmaceutical research fields.

Disambiguation and Core Chemical Data
The nomenclature in the hydroxyphenylacetate family can lead to confusion. The primary

distinction lies between the carboxylic acid and the acetate ester. The following table

summarizes the key identifiers for both "4-Hydroxyphenylacetic acid" and "4-Hydroxyphenyl

acetate" to ensure clarity in research and application.
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Property
4-Hydroxyphenylacetic
acid

4-Hydroxyphenyl acetate

Synonym p-Hydroxyphenylacetic acid 4-Acetoxyphenol

CAS Number 156-38-7[1][2][3][4] 3233-32-7

Molecular Formula C₈H₈O₃[1][3][4] C₈H₈O₃

Molecular Weight

152.15 g/mol [3][4][5] (also

cited as 152.149 g·mol−1 and

152.14936000[1])

152.15 g/mol

IUPAC Name (4-Hydroxyphenyl)acetic acid (4-hydroxyphenyl) acetate[5]

Given its role as a key metabolite and its use as an intermediate in the synthesis of

pharmaceuticals like atenolol, this guide will proceed with a detailed exploration of 4-

Hydroxyphenylacetic acid.

4-Hydroxyphenylacetic Acid: A Detailed Profile
4-Hydroxyphenylacetic acid is a phenolic compound found naturally in substances like olive oil

and beer.[1][2] In industrial applications, it serves as a crucial intermediate in the synthesis of

various pharmaceuticals and chemical compounds, including atenolol and Daidzein.[1][2]

Biochemical Significance
In biochemistry, 4-Hydroxyphenylacetic acid is a significant metabolite in the degradation

pathways of phenolic compounds.[4] This makes it a compound of interest for studies in

environmental science and microbiology.[4] Its potential antioxidant properties are also under

investigation for applications in food preservation and cosmetics.[4]

Logical Relationship: Synthesis Intermediate
The following diagram illustrates the role of 4-Hydroxyphenylacetic acid as a key intermediate

in the synthesis of other important chemical compounds.
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Role of 4-Hydroxyphenylacetic acid as a Synthesis Intermediate

4-Hydroxyphenylacetic acid
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Role of 4-Hydroxyphenylacetic acid as a Synthesis Intermediate

Experimental Protocols
While specific, detailed experimental protocols for novel research would require access to

proprietary or subscription-based scientific literature, the general methodologies for handling

and analyzing 4-Hydroxyphenylacetic acid can be inferred from its properties and common

applications.

General Laboratory Handling and Storage:

Appearance: Light beige to white powder[4]

Storage Conditions: Store at 0-8 °C[4]

Purity: Commercially available with purity ≥98% or ≥99% (Titration)[3][4]

Analytical Methods: Standard analytical techniques for the identification and quantification of 4-

Hydroxyphenylacetic acid would include:

High-Performance Liquid Chromatography (HPLC): For separation and quantification in

biological or environmental samples.

Gas Chromatography-Mass Spectrometry (GC-MS): For identification and quantification,

particularly of derivatized forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.
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Infrared (IR) Spectroscopy: To identify functional groups.

Signaling Pathways
The direct involvement of 4-Hydroxyphenylacetic acid in specific cell signaling pathways is a

subject of ongoing research. However, as a phenolic acid and a metabolite of aromatic amino

acids, it can be conceptually linked to pathways involving oxidative stress and microbial

metabolism.

Conceptual Workflow: Investigating Bioactivity

The following diagram outlines a general workflow for investigating the biological activity of 4-

Hydroxyphenylacetic acid.
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General Workflow for Investigating Bioactivity of 4-HPAA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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